molecular formula C10H11F2NO2 B8361742 Ethyl 4-amino-2,5-difluoro-3-methylbenzoate

Ethyl 4-amino-2,5-difluoro-3-methylbenzoate

Cat. No.: B8361742
M. Wt: 215.20 g/mol
InChI Key: RXNZSRLTIUJRHP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 4-amino-2,5-difluoro-3-methylbenzoate is a useful research compound. Its molecular formula is C10H11F2NO2 and its molecular weight is 215.20 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H11F2NO2

Molecular Weight

215.20 g/mol

IUPAC Name

ethyl 4-amino-2,5-difluoro-3-methylbenzoate

InChI

InChI=1S/C10H11F2NO2/c1-3-15-10(14)6-4-7(11)9(13)5(2)8(6)12/h4H,3,13H2,1-2H3

InChI Key

RXNZSRLTIUJRHP-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=CC(=C(C(=C1F)C)N)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

In 60 ml of methanol was suspended 14.2 g of stannous chloride, and to this suspension was dropwise added a solution of 10.0 g of ethyl 4-azido-2,5-difluoro-3-methylbenzoate in 20 ml of methanol at room temperature over one hour, after which the resulting mixture was stirred at the same temperature for 30 minutes. The methanol was removed by distillation under reduced pressure, and to the residue obtained were added 300 ml of diethyl ether and 100 ml of water, after which the pH was adjusted to 12.5 with 2N aqueous sodium hydroxide solution. The organic layer formed was separated, washed with water and then dried over anhydrous magnesium sulfate. The solvent was then removed by distillation under reduced pressure to obtain 8.91 g of yellow, oily ethyl 4-amino-2,5-difluoro-3-methylbenzoate.
[Compound]
Name
stannous chloride
Quantity
14.2 g
Type
reactant
Reaction Step One
Name
ethyl 4-azido-2,5-difluoro-3-methylbenzoate
Quantity
10 g
Type
reactant
Reaction Step Two
Quantity
20 mL
Type
solvent
Reaction Step Two
Quantity
300 mL
Type
reactant
Reaction Step Three
Name
Quantity
100 mL
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
60 mL
Type
solvent
Reaction Step Five

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